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Compound of Interest

Compound Name: 3,4-Diethoxybenzaldehyde

Cat. No.: B1346580 Get Quote

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

3,4-Diethoxybenzaldehyde is an aromatic aldehyde that serves as a valuable and versatile

building block in organic synthesis. Structurally similar to the widely used 3,4-

dimethoxybenzaldehyde (veratraldehyde), it features two ethoxy groups on the benzene ring,

which can influence the lipophilicity and steric properties of synthesized molecules. This

characteristic makes it a key intermediate in the development of complex molecular

architectures, particularly for pharmaceutical and fine chemical applications. Its aldehyde

functional group is highly reactive, participating in a wide array of chemical transformations to

construct diverse scaffolds, most notably isoquinoline alkaloids and other heterocyclic systems.

Physicochemical and Spectroscopic Properties
Accurate identification and characterization are paramount in chemical synthesis. The

properties of 3,4-diethoxybenzaldehyde are summarized below.

Table 1: Physicochemical Properties of 3,4-Diethoxybenzaldehyde
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Property Value Reference

CAS Number 2029-94-9 [1][2]

Molecular Formula C₁₁H₁₄O₃ [1][3]

Molecular Weight 194.23 g/mol [1]

Appearance

White or Colorless to Light

yellow powder, lump, or clear

liquid

Boiling Point 293-294 °C

Density 1.097 g/mL at 25 °C

Refractive Index (n20/D) 1.5570

InChIKey
SSTRYEXQYQGGAS-

UHFFFAOYSA-N
[3][4]

Table 2: Spectroscopic Data for 3,4-Diethoxybenzaldehyde

Spectrum Type Key Peaks/Shifts Reference

Mass Spectrometry (EI) m/z: 194 (M+), 165, 137, 109 [1][3]

¹H NMR
Data not explicitly found in

search results.

¹³C NMR
Data not explicitly found in

search results.

IR Spectrum

Data available but specific

peaks not detailed in search

results.

[3][4]

Core Synthetic Applications and Methodologies
3,4-Diethoxybenzaldehyde is a precursor in several critical carbon-carbon and carbon-

nitrogen bond-forming reactions. Its application is particularly notable in the synthesis of
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heterocyclic compounds analogous to naturally occurring alkaloids.

Synthesis of Isoquinoline Scaffolds
The isoquinoline core is a privileged scaffold in medicinal chemistry, present in numerous

alkaloids like papaverine.[5] Syntheses often involve the cyclization of a β-phenylethylamine

derivative. 3,4-Diethoxybenzaldehyde can be used to construct analogs of these important

molecules.

The Pictet-Spengler reaction condenses a β-arylethylamine with an aldehyde or ketone,

followed by an acid-catalyzed cyclization to yield a tetrahydroisoquinoline.[5][6] Using a

dopamine analog, this method provides a direct route to substituted tetrahydroisoquinolines.
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3,4-Diethoxybenzaldehyde
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+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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